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Compound of Interest

Compound Name: Iodomethane-13C

Cat. No.: B121761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Iodomethane-13C, a

crucial isotopic labeling reagent in advanced scientific research. Due to its potential hazards, a

thorough understanding and strict adherence to safety protocols are imperative.

Chemical Identification and Physical Properties
Iodomethane-13C, an isotopologue of iodomethane, substitutes the common carbon-12 atom

with a carbon-13 isotope. This substitution is pivotal for various analytical techniques, including

Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry, allowing for the

tracing of metabolic pathways and elucidation of reaction mechanisms.[1][2]

Table 1: Physical and Chemical Properties of Iodomethane-13C
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Property Value

Chemical Formula ¹³CH₃I[3]

CAS Number 4227-95-6[4]

Molecular Weight 142.93 g/mol [3][4]

Appearance Clear, colorless liquid[2]

Density 2.290 g/mL at 25 °C[3][5]

Melting Point -66.5 °C[1][3][5][6]

Boiling Point 42 °C[1][3][5][6]

Vapor Pressure 407.733 mmHg at 20 °C[7]

Refractive Index n20/D 1.5293[1][3][5]

Solubility
Information not readily available, but expected

to be sparingly soluble in water.

Stability
Light and moisture sensitive; often stabilized

with copper wire.[2][8][9]

Hazard Identification and Toxicological Profile
Iodomethane-13C is classified as a hazardous substance and requires careful handling.[7] It is

toxic if swallowed or inhaled and harmful in contact with skin.[4] The substance is a suspected

carcinogen and causes skin and eye irritation.[4][7]

GHS Hazard Statements:

H301: Toxic if swallowed[4]

H331: Toxic if inhaled[4]

H312: Harmful in contact with skin[4]

H315: Causes skin irritation[4]
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H319: Causes serious eye irritation

H335: May cause respiratory irritation[4]

H351: Suspected of causing cancer[4]

Table 2: Toxicological Data

Toxicity Metric Value Species Route

LD50 79.84 mg/kg Rat Oral

LC50 4.076 mg/l (4h) Rat Inhalation

Chronic exposure may lead to neurological effects such as depression, paranoia, and

hallucinations, which can persist for an extended period.[7] It is also reported to have produced

local sarcomas in rats upon subcutaneous injection.[7]

Exposure Controls and Personal Protection
Engineering controls are the primary means of minimizing exposure. All work with

Iodomethane-13C must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[7][10]

Table 3: Occupational Exposure Limits for Iodomethane

Jurisdiction TWA STEL

Canada (Alberta) 2 ppm (12 mg/m³) -

Canada (British Columbia) 2 ppm -

USA (OSHA) 5 ppm (28 mg/m³) -

USA (NIOSH) 2 ppm (10 mg/m³) -

USA (ACGIH) 2 ppm -
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. Data is for iodomethane and

should be considered for Iodomethane-13C.[7]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., Viton®, Butyl rubber).

Eye Protection: Use tightly fitting safety goggles and a face shield.[8]

Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron is required.

In case of potential splashing, full-body protection should be worn.

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is mandatory.

Safe Handling and Storage Procedures
Handling:

Avoid all personal contact, including inhalation.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[7]

Use the smallest possible quantities for experiments.[11]

Transfer using a syringe or cannula to minimize exposure.

Ground and bond containers and receiving equipment to prevent static discharge.

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents.[7]

Keep containers tightly closed and sealed.[7]

Store in the original container, which is often an amber glass bottle to protect from light.
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Recommended storage temperature is 2-8°C.[3][5][8]

Do not use aluminum or galvanized containers.[7]

Emergency Procedures
Immediate and appropriate response in an emergency is critical to minimizing harm.

First Aid Measures
First Aid Response Workflow
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Caption: First aid procedures for Iodomethane-13C exposure.

Inhalation: Move the individual to fresh air immediately.[7][11] If breathing has stopped,

provide artificial respiration.[7] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[7] Flush the affected area with

copious amounts of water and soap.[7][11] Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8][11] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with

water and give them a couple of glasses of water to drink.[8] Seek immediate medical

attention.[11]

Spill and Leak Procedures
In the event of a spill, the following steps should be taken:

Spill Response Workflow
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Caption: Workflow for responding to an Iodomethane-13C spill.

Evacuate: Immediately evacuate all personnel from the spill area.[11]
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Ventilate: Ensure the area is well-ventilated to disperse vapors.[11]

Personal Protection: Don appropriate PPE, including respiratory protection.[7]

Containment: Contain the spill using an inert absorbent material such as vermiculite, sand,

or earth.[7]

Cleanup: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[7]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of the contaminated materials in accordance with local, state, and

federal regulations.

Fire-Fighting Measures
Iodomethane-13C is not highly flammable but may release toxic fumes of hydrogen iodide and

carbon oxides upon combustion.[7][10]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[7][8]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[7][8] Use a water spray to cool fire-exposed containers.[10]

Disposal Considerations
All waste containing Iodomethane-13C must be treated as hazardous waste.

Collect waste in clearly labeled, sealed containers.[7]

Do not mix with other waste streams.

Dispose of through a licensed professional waste disposal service.[8]

Conclusion
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Iodomethane-13C is an invaluable tool in modern research, but its inherent hazards

necessitate a culture of safety and preparedness. By understanding its properties,

implementing robust engineering and administrative controls, and strictly adhering to the

handling and emergency procedures outlined in this guide, researchers can mitigate the risks

and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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